Cas no 65085-01-0 (Cefmenoxime)

Cefmenoxime is a third-generation cephalosporin antibiotic with a broad spectrum of activity against Gram-negative and Gram-positive bacteria. It exhibits high stability against β-lactamases, enhancing its efficacy against resistant strains. The compound is particularly effective against Enterobacteriaceae, including Escherichia coli and Klebsiella pneumoniae, as well as Haemophilus influenzae and Neisseria gonorrhoeae. Its pharmacokinetic profile includes rapid absorption and good tissue penetration, making it suitable for treating respiratory, urinary tract, and soft tissue infections. Cefmenoxime is administered parenterally due to its low oral bioavailability. Its clinical utility is underscored by its potency, extended half-life, and favorable safety profile, with minimal adverse effects compared to earlier cephalosporins.

Cefmenoxime structure

Product Name:Cefmenoxime

CAS No:65085-01-0

MF:C₁₆H₁₇N₉O₅S₃

MW:511.558477163315

CID:58274

PubChem ID:9570757

Update Time:2025-06-08

Cefmenoxime Chemical and Physical Properties

Names and Identifiers

- Cefmenoxime
- (6R,7R)-7-[[(Z)-(2-Aminothiazol-4-yl)(methoxyimino)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicy
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,(6R,7R)
- 7-[(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-[[1-methyl-1H-tetrazol-5-yl]thiomethyl]-3-cephem-4-carboxylic acid
- CMX
- SCE 1365
- (6R-(6alpha,7beta(Z)))-7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- Tacef
- Cefmenoximum
- (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- HY-B0875A
- SCE-1365
- UNII-KBZ4844CXN
- NCGC00373220-03
- KBZ4844CXN
- EN300-1692907
- Cefmenoxime (INN)
- SCHEMBL152861
- AKOS030573275
- Z2583154272
- (6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefmenoxime [INN]
- Cefmenoxima [INN-Spanish]
- DTXSID2022755
- (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (IUPAC)
- A834966
- AB 50912
- CEFMENOXIME [MI]
- CHEBI:55490
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-(6alpha,7beta(Z)))-
- DB00267
- CEFMENOXIME [JAN]
- CS-0013516
- Cefmenoxima
- CEFMENOXIME [WHO-DD]
- (6R,7R)-7-((Z)-2-(2-Amino-4-thiazolyl)-2-methoxyiminoacetamido)-3-((1-methyl-1H-5-tetraazolylthio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure
- (6R,7R)-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(1-methyl-1H-tetrazol-5-yl)thiomethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure-7-(Z)-(O-methyloxim)
- Cefmenoximum [INN-Latin]
- 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-3,4-didehydrocepham-4-carboxylic acid
- (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-{[(1-methyl-1H-tetrazol-5-yl)thio]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 65085-01-0
- A 50912
- D07641
- CHEMBL1201224
- SCE1365
- Cefmenoximum (INN-Latin)
- J01DA16
- Cefmenoxima (INN-Spanish)
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-7-(((2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-((1-methyltetrazol-5-yl)sulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid (IUPAC)
- A-50912
- DTXCID102755
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-((1-methyltetrazol-5-yl)sulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- Bestron
- 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
- (6R,7R)-7-((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- MDL： MFCD00864851
- Inchi： 1S/C16H17N9O5S3/c1-24-16(20-22-23-24)33-4-6-3-31-13-9(12(27)25(13)10(6)14(28)29)19-11(26)8(21-30-2)7-5-32-15(17)18-7/h5,9,13H,3-4H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b21-8-/t9-,13-/m1/s1
- InChI Key： HJJDBAOLQAWBMH-YCRCPZNHSA-N
- SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

Exact Mass: 511.05100
Monoisotopic Mass: 511.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 9
Complexity: 890
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 270A^2

Experimental Properties

Color/Form: White or light yellow crystalline powder, odorless or slightly smelly
Density: 1.96 g/cm3
PSA: 269.65000
LogP: 0.04020

Cefmenoxime Security Information

Safety Instruction： S26; S39
Hazardous Material Identification：
Storage Condition：(BD120281)
Risk Phrases：R41

Cefmenoxime Pricemore >>

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